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Compound of Interest

Compound Name: Diisoamyl malate

CAS No.: 1587-19-5

Cat. No.: B168744

Get Quote

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of

safety gear, but as a mechanistic interaction between the chemical's properties and the

laboratory environment. Diisoamyl malate (CAS: 1587-19-5) is a dialkyl malate ester

characterized by a succinate core with hydroxyl substitutions, structurally consisting of two

isoamyl groups esterified to malic acid[1]. While it is widely utilized as a skin-conditioning

agent, emollient, and solvent in cosmetic formulations[2], and serves as a model compound for

esterification in organic synthesis[1], handling it in a pure laboratory context requires rigorous

operational discipline.

The core of our safety strategy is rooted in the molecule's degradation pathway. As an ester,

Diisoamyl malate is susceptible to enzymatic or chemically catalyzed hydrolysis, which [1].

This specific causality dictates our Personal Protective Equipment (PPE) and disposal

strategies, as the generation of isoamyl alcohol introduces volatile organic compound (VOC)

risks that are not present in the stable, low-volatility parent molecule.
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To establish a self-validating safety protocol, we must first understand the physical constraints

of the chemical. The following table summarizes the quantitative data that informs our

operational boundaries.

Table 1: Physicochemical Properties & Mechanistic Implications

Property Value Operational Implication

CAS Number 1587-19-5

Unique identifier for inventory,

safety data tracking, and waste

routing.

Molecular Weight 274.35 g/mol

High molecular weight

indicates low volatility at

standard room temperature[1].

Chemical Formula C₁₄H₂₆O₅

The lipophilic nature of the

alkyl chains dictates specific

glove material selection.

Metabolic Byproducts Malic acid, Isoamyl alcohol

Hydrolysis risk; requires

moisture-free storage and

active ventilation to manage

VOCs[3].

Personal Protective Equipment (PPE) Matrix
Do not rely on generic, one-size-fits-all PPE. The lipophilic structure and solvent properties of

Diisoamyl malate allow it to permeate standard thin-film latex rapidly. Every piece of

equipment chosen below is a direct response to the chemical's physical behavior.

Table 2: Mandatory PPE and Causality
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PPE Category Specification Causality / Rationale

Hand Protection
Butyl rubber or heavy Nitrile

(≥8 mil)

Diisoamyl malate functions

effectively as a solvent and

emollient[2]. Thin latex or

standard nitrile (<4 mil) will

swell or degrade upon

prolonged contact. Butyl

rubber provides superior

chemical resistance to esters.

Eye Protection
ANSI Z87.1 Chemical Splash

Goggles

Protects against accidental

splashing during pipetting or

transfer. Standard safety

glasses are insufficient due to

the lack of a peripheral seal.

Body Protection Flame-resistant (FR) Lab Coat

While the parent compound is

relatively stable, organic

synthesis workflows involving

this reagent often utilize

flammable co-solvents.

Respiratory
Fume Hood (Face velocity 80-

100 fpm)

Required to mitigate inhalation

risks from potential isoamyl

alcohol vapors generated via

ambient or base-catalyzed

hydrolysis[3].

Operational Workflow & Self-Validating Protocols
A robust laboratory protocol must be self-validating—meaning each step inherently confirms

the success and safety of the previous one.

Step-by-Step Handling Procedure:

Pre-Operation Integrity Check: Before opening the reagent bottle, visually inspect the liquid.
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Causality & Validation: Diisoamyl malate should be a clear liquid. Cloudiness or an

unexpected increase in viscosity indicates moisture ingress and subsequent partial

hydrolysis. If cloudy, quarantine the bottle immediately.

Environmental Isolation: Transfer the sealed bottle to a certified chemical fume hood. Do not

open the container on an open bench.

Gowning & Integrity Testing: Don the specified PPE (Table 2).

Validation: Perform a manual glove inflation test (trapping air and rolling the cuff) to ensure

no micro-punctures exist before handling the solvent.

Dispensing: Use glass or PTFE-lined pipettes for all volumetric transfers.

Causality: Diisoamyl malate's solvent properties can leach plasticizers from standard

polystyrene serological pipettes, contaminating your assay and weakening the pipette

structure.

Post-Dispensing Seal: Purge the headspace of the primary container with an inert gas

(Nitrogen or Argon) before sealing.

Causality: Displacing atmospheric moisture prevents the ester hydrolysis pathway,

preserving reagent integrity for future use.
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Self-validating operational workflow for dispensing Diisoamyl malate.
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Spill Response and Disposal Plan
Because dialkyl malates can [3], disposal and spill response must be strictly controlled to

prevent the generation of secondary hazards.

Step-by-Step Spill Containment Protocol:

Isolate: Evacuate personnel from the immediate vicinity and lower the fume hood sash to

maximize exhaust velocity over the spill.

Neutralize/Absorb: Do NOT use water. Apply an inert, non-combustible absorbent (e.g.,

vermiculite, sand, or diatomaceous earth).

Causality: Adding water to the spill promotes hydrolysis, which releases isoamyl alcohol,

significantly increasing the VOC footprint and inhalation hazard of the spill.

Collect: Sweep the absorbed material using non-sparking tools and place it into a chemically

compatible, sealable hazardous waste container.

Decontaminate: Wipe the area with a mild detergent solution, followed by an ethanol wipe to

remove any residual lipophilic residue.

Disposal Routing: Waste containing Diisoamyl malate must be routed exclusively to the Non-

Halogenated Organic Waste stream. Never dispose of it in aqueous waste or down the drain.
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Disposal routing logic demonstrating the hazard of aqueous mixing.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b168744/docs?utm_src=pdf-body-img#standard-operating-procedure-ppe-guide-for-handling-diisoamyl-malate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
1.[3] Title: Tentative Safety Assessment Dialkyl Malates as Used in Cosmetics (June 11, 2012)

Source: Cosmetic Ingredient Review (CIR) URL:[Link]

3.[2] Title: Cosmetic Ingredients: Starting with d - Diisoamyl malate Source: Perflavory URL:

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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